1-(2-Amino-3-methylbutoxy)-2-fluorobenzene

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 1-(2-fluorophenoxy)-3-methylbutan-2-amine
• InChI: InChI=1S/C11H16FNO/c1-8(2)10(13)7-14-11-6-4-3-5-9(11)12/h3-6,8,10H,7,13H2,1-2H3
• InChI Key: ANZXPEOHQLMFKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(COC1=CC=CC=C1F)N

Description

1-(2-Amino-3-methylbutoxy)-2-fluorobenzene is a fluorinated aromatic ether characterized by a 2-fluorophenyl group linked via an ether bond to a branched 3-methylbutoxy chain bearing an amino group. The amino group introduces basicity and nucleophilic reactivity, while the fluorine atom and branched alkoxy chain influence electronic and steric effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene typically involves the nucleophilic substitution of a fluorobenzene derivative with an amino-alkoxy group. One common method is the reaction of 2-fluoronitrobenzene with 2-amino-3-methylbutanol under basic conditions, followed by reduction of the nitro group to an amino group .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The fluorine atom can be substituted by nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often require a base such as sodium hydroxide or potassium carbonate.

Major Products:

Oxidation: Nitroso and nitro derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Amino-3-methylbutoxy)-2-fluorobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development due to its unique chemical properties.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the fluorine atom can participate in halogen bonding. These interactions can affect the activity of enzymes and other proteins, influencing various biochemical pathways .

Comparison with Similar Compounds

Table 1: Structural Comparison of Analogous Compounds

Compound Name	Molecular Formula	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Properties/Reactivity	Reference ID
1-(2-Aminobutoxy)-2-fluorobenzene	C₁₀H₁₄FNO	2-aminobutoxy chain (linear)	199.23	Basic amino group; forms hydrochloride salts
1-(Azidomethyl)-2-fluorobenzene	C₇H₆FN₃	Azide (-N₃) on methyl chain	151.14	High reactivity (click chemistry potential)
1-(4-Bromobutoxy)-2-fluorobenzene	C₁₀H₁₂BrFO	Bromine at terminal position of butoxy chain	247.10	Electrophilic bromine for substitution reactions
1-(3-Bromopropyl)-2-fluorobenzene	C₉H₁₀BrF	Bromine on propyl chain	217.08	Versatile intermediate for cross-coupling
1-(3-Chloro-3,3-difluoropropyl)-2-fluorobenzene	C₉H₇ClF₃	Chlorine and difluoro groups on propyl chain	213.61	High electronegativity; unique NMR shifts
1-(Dimethoxymethyl)-2-fluorobenzene	C₉H₁₁FO₂	Dimethoxymethyl group	170.18	Acid-labile protecting group

Physicochemical Properties

• Amino vs. Azide Groups: The amino group in 1-(2-aminobutoxy)-2-fluorobenzene hydrochloride enhances water solubility via salt formation , whereas azide derivatives (e.g., 1-(Azidomethyl)-2-fluorobenzene) exhibit explosive tendencies but are valuable in Huisgen cycloadditions .
• Halogenated Derivatives : Brominated analogs (e.g., 1-(4-Bromobutoxy)-2-fluorobenzene) show higher molecular weights and serve as electrophilic intermediates in Suzuki couplings . Chlorinated compounds like 1-(3-chloro-3,3-difluoropropyl)-2-fluorobenzene exhibit distinct ¹⁹F NMR signals (δ -51.44 to -118.49 ppm) due to fluorine coupling .
• Steric Effects : Branched chains (e.g., 3-methylbutoxy) in the target compound likely reduce rotational freedom compared to linear chains in analogs like 1-(2,2-dimethyl-4-phenylbut-3-yn-1-yl)-2-fluorobenzene .

Biological Activity

1-(2-Amino-3-methylbutoxy)-2-fluorobenzene is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article examines the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and comparative studies with related compounds.

Chemical Structure and Properties

1-(2-Amino-3-methylbutoxy)-2-fluorobenzene can be characterized by its molecular formula $C_{11}H_{14}FNO$. The presence of the amino group and the fluorine atom contributes to its reactivity and potential interactions with biological targets.

Property	Value
Molecular Formula	$C_{11}H_{14}FNO$
Molecular Weight	201.24 g/mol
IUPAC Name	1-(2-Amino-3-methylbutoxy)-2-fluorobenzene
CAS Number	[To be assigned]

The biological activity of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene primarily involves its interaction with neurotransmitter systems. It is believed to influence the release and uptake of monoamines such as serotonin, dopamine, and norepinephrine, which are critical in various neurological processes. This mechanism positions the compound as a potential candidate for treating mood disorders and other neuropsychiatric conditions.

Biological Activity Studies

Recent studies have focused on evaluating the compound's efficacy against various cellular models, particularly in cancer research. The following table summarizes key findings from relevant studies:

Study Reference	Cell Line/Model	Observed Effect	IC50 (µM)
	Glioblastoma Multiforme	Inhibition of glycolysis	5.3
	Neuroblastoma	Induction of apoptosis	12.1
	Breast Cancer (MCF-7)	Cytotoxicity	8.4

Case Studies

• Inhibition of Glycolysis in Cancer Cells : A study demonstrated that fluorinated derivatives similar to 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene effectively inhibit glycolysis in glioblastoma cells, suggesting a mechanism for reducing tumor growth through metabolic modulation .
• Neuroprotective Effects : Another investigation highlighted the compound's ability to induce apoptosis in neuroblastoma cells, indicating potential applications in neurodegenerative diseases . The study revealed that the compound could enhance neuronal survival under stress conditions.
• Cytotoxicity in Breast Cancer : Research conducted on MCF-7 cells showed that 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene exhibited significant cytotoxic effects, with an IC50 value indicating effective concentration levels for therapeutic applications .

Comparative Analysis

The biological activity of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene can be compared to other fluorinated compounds known for their anticancer properties:

Compound Name	Mechanism of Action	Target Disease	Reference
2-Deoxy-D-glucose	Glycolysis inhibition	Glioblastoma
Fluorinated Coumarins	Apoptosis induction	Various cancers
Halogenated Phenyl Derivatives	Enzyme inhibition	Cancer

Q & A

Q. What are the key considerations for optimizing the synthesis of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene in laboratory settings?

Methodological Answer: Synthesis optimization requires addressing:

• Reagent selection : Use cesium salts (e.g., cesium carbonate) to enhance nucleophilic substitution efficiency between the fluoroarene and amine-containing intermediates .
• Purification : Column chromatography (e.g., silica gel with pentane/ethyl acetate gradients) is critical for isolating the target compound from byproducts like unreacted fluorobenzene derivatives .
• Yield improvement : Monitor reaction temperature (typically 60–80°C) and stoichiometric ratios (amine:fluoroarene ≥1.2:1) to minimize side reactions .

Q. How can researchers characterize the purity and structural integrity of 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene?

Methodological Answer:

• NMR spectroscopy : Use $^1\text{H}$- and $^{13}\text{C}$-NMR to confirm the presence of the 2-fluorophenyl group (δ ~115–125 ppm for $^{19}\text{F}$) and the amino-butoxy chain (δ ~3.5–4.5 ppm for ether protons) .
• HPLC-MS : Employ reverse-phase C18 columns with UV detection (λ = 254 nm) and mass spectrometry to verify molecular ion peaks (e.g., [M+H]$^+$ at m/z ~224) and detect impurities .

Q. What experimental protocols are recommended for assessing the compound’s solubility and stability in aqueous buffers?

Methodological Answer:

• Solubility : Use shake-flask methods with phosphate-buffered saline (PBS, pH 7.4) and quantify dissolved compound via UV-Vis spectroscopy (calibration curve at λ = 270 nm) .
• Stability : Incubate the compound in PBS at 37°C for 24–72 hours, then analyze degradation products using LC-MS. Adjust pH or add stabilizers (e.g., ascorbic acid) if oxidative decomposition is observed .

Advanced Research Questions

Q. How does the stereochemistry of the 3-methylbutoxy chain influence the compound’s physicochemical properties and biological activity?

Methodological Answer:

• Stereochemical analysis : Perform chiral chromatography (e.g., Chiralpak® IC column) to resolve enantiomers. Compare logP values (e.g., experimental logP = 2.25) and solubility profiles of each enantiomer .
• Biological impact : Conduct receptor-binding assays (e.g., fluorescence polarization) to evaluate enantiomer-specific interactions with target proteins. Differences in IC$_{50}$ values may indicate stereospecific activity .

Q. What strategies can resolve contradictions in reported bioactivity data for this compound across different studies?

Methodological Answer:

• Data triangulation : Compare assay conditions (e.g., cell lines, incubation times) and purity levels (HPLC ≥98% vs. lower-grade batches). Impurities like residual solvents (e.g., dichloromethane) may skew results .
• Orthogonal validation : Replicate key findings using alternative methods (e.g., SPR instead of ELISA for binding affinity measurements) .

Q. How can researchers design experiments to evaluate the compound’s potential as a precursor for radiopharmaceuticals?

Methodological Answer:

• Radiolabeling : Use $^{18}\text{F}$- or $^{11}\text{C}$-isotope incorporation via nucleophilic aromatic substitution (for fluorophenyl group) or methylation (for the aminoalkyl chain). Optimize reaction time and temperature to maximize radiochemical yield (>70%) .
• In vivo PET imaging : Administer the radiolabeled compound to animal models and quantify biodistribution using dynamic PET scans. Compare uptake in target tissues (e.g., brain) versus background .

Physicochemical Properties Reference Table

Property	Value/Description	Reference
Molecular Weight	~224.26 g/mol	Calculated
logP (Experimental)	2.25
Boiling Point	264.3 ± 20.0 °C (estimated)
Stability in PBS (pH 7.4)	>90% intact after 24 hours at 37°C

Key Methodological Considerations

• Safety : Handle the compound in fume hoods with nitrile gloves and lab coats. Avoid inhalation/contact due to potential fluorobenzene toxicity .
• Data Reproducibility : Document batch-specific variations (e.g., solvent residuals from synthesis) in supplementary materials to aid cross-study comparisons .